Cas no 87539-45-5 (6a-Hydroxy-21-desacetyl Deflazacort)

6a-Hydroxy-21-desacetyl Deflazacort structure
87539-45-5 structure
Product Name:6a-Hydroxy-21-desacetyl Deflazacort
CAS No:87539-45-5
MF:C23H29NO6
MW:415.479467153549
CID:708842
PubChem ID:155908784
Update Time:2025-04-19

6a-Hydroxy-21-desacetyl Deflazacort Chemical and Physical Properties

Names and Identifiers

    • 5'H-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione,6,11,21-trihydroxy-2'-methyl-, (6a,11b,16b)- (9CI)
    • 6α-Hydroxy-21-desacetyl Deflazacort
    • (6a,11,16)-Trihydroxy-2'-methyl-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione
    • 5'H-Pregna-1,4-dieno[17,16-d]oxazole-3,20-dione,6,11,21-trihydroxy-2'-methyl-, (6a,11b,16b)- (...
    • 87539-45-5
    • 6alpha-Hydroxy-21-desacetyl Deflazacort
    • 6 alpha -Hydroxy-21-desacetyl Deflazacort
    • (1S,9S,11S,13R,19S)-11,19-dihydroxy-8-(2-hydroxyacetyl)-6,9,13-trimethyl-5-oxa-7-azapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,14,17-trien-16-one
    • (6alpha,11beta,16beta)-Trihydroxy-2'-methyl-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione
    • 6a-Hydroxy-21-desacetyl Deflazacort
    • Inchi: 1S/C23H29NO6/c1-11-24-23(18(29)10-25)19(30-11)8-14-13-7-16(27)15-6-12(26)4-5-21(15,2)20(13)17(28)9-22(14,23)3/h4-6,13-14,16-17,19-20,25,27-28H,7-10H2,1-3H3/t13-,14?,16-,17?,19?,20?,21-,22-,23?/m0/s1
    • InChI Key: GUUSJROCWMOQNZ-LQKMGBDPSA-N
    • SMILES: O1C(C)=NC2(C(CO)=O)C1CC1[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)C3C(C[C@@]12C)O)=O)O

Computed Properties

  • Exact Mass: 415.19948764g/mol
  • Monoisotopic Mass: 415.19948764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 923
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 116Ų

6a-Hydroxy-21-desacetyl Deflazacort Pricemore >>

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